![B1575297 Trafficking protein particle complex subunit 1 (126-134)](/img/no-structure.png)
Trafficking protein particle complex subunit 1 (126-134)
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Description
Trafficking protein particle complex subunit 1
Scientific Research Applications
TRAPP Complexes in Membrane Traffic
The Trafficking Protein Particle (TRAPP) complex, which includes the subunit 1, is crucial in membrane trafficking pathways. TRAPP complexes exist in three forms, each activating Ypt1 or RAB1 GTPases. These complexes regulate endoplasmic reticulum to Golgi and intra-Golgi traffic, and TRAPPIII is essential for autophagy, linking Ypt1 and RAB1 activation to distinct membrane-tethering events (Barrowman, Bhandari, Reinisch, & Ferro-Novick, 2010).
Architecture of TRAPP I Complex
TRAPP I, a multisubunit vesicle tethering factor, is involved in ER-to-Golgi trafficking. The complex is organized into a flat and elongated particle, providing a platform for protein-protein interactions. This architecture suggests a model for its function in Golgi membrane attachment (Kim et al., 2006).
TRAPPC9 in Trafficking and Signaling
TRAPPC9, a subunit of TRAPPII, is significant in cargo trafficking from the ER to the Golgi in yeast and mammalian cells. It also modulates the activation of nuclear factor-κB (NF-κB) and is linked to mental retardation, cancer, and liver diseases (Mbimba, Hussein, Najeed, & Safadi, 2018).
Mutations in TRAPP Subunits and Disease
Mutations in TRAPP subunits have been linked to various diseases. For example, TRAPPC11 mutations are associated with muscular dystrophy and hypoglycosylation of α-dystroglycan, indicating a role in membrane trafficking and muscular dystrophies (Larson et al., 2018).
TRAPP Complexes in Secretion and Autophagy
TRAPP complexes, including TRAPP I, II, and III, regulate intracellular trafficking pathways, specifically secretion and autophagy. They contain a core of small subunits with GEF activity on Ypt1 and additional subunits for forming larger complexes (Kim, Lipatova, & Segev, 2016).
Role in Arabidopsis Development
In Arabidopsis, TRAPP subunits play essential roles in cell growth and organization, particularly in apical meristems. They are crucial for maintaining apical meristematic activity and dominance, impacting plant development and auxin responses (Zhang et al., 2019).
properties
sequence |
FRSGLDSYV |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Trafficking protein particle complex subunit 1 (126-134) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.